1'-Methyl-1,4'-bipiperidin-4-amine trihydrochloride

• IUPAC Name: 1-(1-methylpiperidin-4-yl)piperidin-4-amine;trihydrochloride
• InChI: InChI=1S/C11H23N3.3ClH/c1-13-6-4-11(5-7-13)14-8-2-10(12)3-9-14;;;/h10-11H,2-9,12H2,1H3;3*1H
• InChI Key: IBWXQDQQXGJDTM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N2CCC(CC2)N.Cl.Cl.Cl
• Molecular Formula: C11H26Cl3N3
• Molecular Weight: 306.7 g/mol

Description

1’-Methyl-1,4’-bipiperidin-4-amine trihydrochloride is a chemical compound with the empirical formula C11H28Cl3N3O and a molecular weight of 324.72 . This compound is often used in early discovery research and is known for its unique chemical properties .

Preparation Methods

The synthesis of 1’-Methyl-1,4’-bipiperidin-4-amine trihydrochloride involves multiple steps. The synthetic route typically includes the reaction of piperidine derivatives under specific conditions to achieve the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1’-Methyl-1,4’-bipiperidin-4-amine trihydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group with another.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1’-Methyl-1,4’-bipiperidin-4-amine trihydrochloride has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis.

Biology: Studied for its potential effects on biological systems.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the production of various chemical products.

Mechanism of Action

The mechanism of action of 1’-Methyl-1,4’-bipiperidin-4-amine trihydrochloride involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

1’-Methyl-1,4’-bipiperidin-4-amine trihydrochloride can be compared with other similar compounds, such as:

• 1-Ethylpiperidin-4-yl acetic acid hydrate
• 2-(3-Amino-1-pyrrolidinyl)-5-ethyl-6-methyl-4-pyrimidinol dihydrochloride hydrate
• 3-(1-Methylpiperidin-2-yl)propanoic acid hydrate

These compounds share structural similarities but differ in their specific chemical properties and applications. The uniqueness of 1’-Methyl-1,4’-bipiperidin-4-amine trihydrochloride lies in its specific molecular structure and the resulting chemical behavior .